Cas no 94169-63-8 ((3,5-Diisopropoxyphenyl)methanol)

• Product Name: (3,5-Diisopropoxyphenyl)methanol
• CAS No: 94169-63-8
• MF: C₁₃H₂₀O₃
• MW: 224.296104431152
• CID: 1089705
• PubChem ID: 46864079
• Update Time: 2025-06-14

(3,5-Diisopropoxyphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (3,5-Diisopropoxyphenyl)methanol
• [3,5-di(propan-2-yloxy)phenyl]methanol
• AKOS015890907
• 94169-63-8
• MFCD17014847
• [3,5-bis(propan-2-yloxy)phenyl]methanol
• F73699
• DTXSID10676932
• Benzenemethanol, 3,5-bis(1-methylethoxy)-
• {3,5-Bis[(propan-2-yl)oxy]phenyl}methanol
• DB-200190

• Inchi： 1S/C13H20O3/c1-9(2)15-12-5-11(8-14)6-13(7-12)16-10(3)4/h5-7,9-10,14H,8H2,1-4H3
• InChI Key： HLIPDPDFDSHIGX-UHFFFAOYSA-N
• SMILES： O(C1C=C(CO)C=C(C=1)OC(C)C)C(C)C

Computed Properties

• Exact Mass: 224.14124450g/mol
• Monoisotopic Mass: 224.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 38.7Ų

Additional information on (3,5-Diisopropoxyphenyl)methanol

Comprehensive Guide to (3,5-Diisopropoxyphenyl)methanol (CAS No. 94169-63-8): Properties, Applications, and Industry Insights

(3,5-Diisopropoxyphenyl)methanol (CAS No. 94169-63-8) is a specialized organic compound widely recognized for its versatile applications in pharmaceuticals, agrochemicals, and material science. With the growing demand for high-purity intermediates in synthetic chemistry, this compound has garnered significant attention due to its unique structural properties and functional adaptability. Researchers and manufacturers are increasingly exploring its potential in drug discovery, flavor and fragrance synthesis, and advanced polymer formulations.

The molecular structure of (3,5-Diisopropoxyphenyl)methanol features a benzene ring substituted with two isopropoxy groups at the 3 and 5 positions, along with a hydroxymethyl group. This configuration imparts both lipophilic and hydrophilic characteristics, making it an excellent candidate for solubility enhancement in formulations. Recent studies highlight its role as a key intermediate in the synthesis of bioactive molecules, particularly those targeting central nervous system (CNS) disorders and anti-inflammatory agents.

In the context of green chemistry, (3,5-Diisopropoxyphenyl)methanol aligns with the industry's shift toward sustainable practices. Its derivatization potential allows for atom-efficient reactions, reducing waste in multi-step syntheses. Companies are also leveraging its stability under mild conditions to develop eco-friendly catalysts and biodegradable materials, addressing global concerns about environmental impact.

From a commercial perspective, the compound's market viability is bolstered by its compatibility with continuous flow chemistry—a trending methodology for scalable production. Analytical techniques such as HPLC and GC-MS are routinely employed to ensure purity, while QbD (Quality by Design) principles optimize manufacturing processes. These advancements cater to the pharmaceutical industry's stringent regulatory requirements, including ICH guidelines.

Emerging applications of CAS No. 94169-63-8 extend to electronic materials, where its aromatic backbone contributes to the development of organic semiconductors. Additionally, its role in photoresist formulations for microfabrication underscores its cross-industry relevance. As R&D efforts intensify, collaborations between academia and enterprises aim to unlock novel uses, such as metal-organic frameworks (MOFs) for gas storage.

For researchers sourcing (3,5-Diisopropoxyphenyl)methanol, factors like supplier reliability, batch-to-batch consistency, and regulatory compliance are critical. The compound's safety data sheet (SDS) provides essential handling protocols, though it is classified as non-hazardous under standard conditions. Storage recommendations typically emphasize protection from moisture and light to maintain stability.

In summary, 94169-63-8 represents a nexus of innovation across multiple sectors. Its adaptability to precision synthesis and alignment with sustainability goals position it as a compound of enduring value. Future explorations may further elucidate its mechanistic roles in catalysis and nanotechnology, solidifying its place in next-generation scientific advancements.